Cas no 1353855-31-8 (4-Amino-1-(2-fluoro-4-pyridyl)pyrazole)

• Product Name: 4-Amino-1-(2-fluoro-4-pyridyl)pyrazole
• CAS No: 1353855-31-8
• MF: C₈H₇FN₄
• MW: 178.166383981705
• CID: 5906699
• PubChem ID: 66521601
• Update Time: 2025-05-23

4-Amino-1-(2-fluoro-4-pyridyl)pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-Amino-1-(2-fluoro-4-pyridyl)pyrazole
• 1H-Pyrazol-4-amine, 1-(2-fluoro-4-pyridinyl)-
• CS-0257457
• AKOS015947419
• 1353855-31-8
• 1-(2-fluoropyridin-4-yl)-1H-pyrazol-4-amine
• 1-(2-fluoropyridin-4-yl)pyrazol-4-amine
• EN300-6730769

• Inchi： 1S/C8H7FN4/c9-8-3-7(1-2-11-8)13-5-6(10)4-12-13/h1-5H,10H2
• InChI Key： DFSBZISPABHKEW-UHFFFAOYSA-N
• SMILES： N1(C2C=CN=C(F)C=2)C=C(N)C=N1

Computed Properties

• Exact Mass: 178.06547440g/mol
• Monoisotopic Mass: 178.06547440g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 363.7±37.0 °C(Predicted)
• pka: 2.26±0.11(Predicted)

Additional information on 4-Amino-1-(2-fluoro-4-pyridyl)pyrazole

Exploring the Potential of 4-Amino-1-(2-Fluoro-4-Pyridyl)Pyrazole (CAS No. 1353855-31-8) in Modern Chemical Research

The compound 4-Amino-1-(2-fluoro-4-pyridyl)pyrazole, identified by the CAS registry number 1353855-31-8, has emerged as a significant molecule in contemporary chemical and pharmaceutical research. This compound, characterized by its unique structure combining a pyrazole ring with a fluorinated pyridine moiety, has garnered attention due to its versatile applications in drug discovery and material science. The presence of the amino group and the fluorine atom introduces intriguing electronic properties, making it a promising candidate for various chemical transformations and biological assays.

Recent studies have highlighted the potential of 4-Amino-1-(2-fluoro-4-pyridyl)pyrazole as a building block in medicinal chemistry. Its ability to act as a scaffold for constructing bioactive molecules has been exploited in the development of novel therapeutic agents. For instance, researchers have demonstrated that this compound can serve as a precursor for synthesizing compounds with anti-inflammatory, antioxidant, and anticancer properties. The pyrazole ring, known for its stability and reactivity, plays a pivotal role in these transformations, enabling the formation of diverse derivatives with enhanced pharmacological profiles.

The incorporation of fluorine into the pyridine ring further enhances the compound's utility. Fluorine substitution is well-documented for its ability to modulate physical properties such as lipophilicity and bioavailability. In the case of 4-Amino-1-(2-fluoro-4-pyridyl)pyrazole, this modification not only improves solubility but also confers selectivity in binding interactions with biological targets. Recent research has shown that this compound exhibits potent inhibitory activity against several enzymes implicated in diseases such as cancer and neurodegenerative disorders.

Beyond its role in drug discovery, 4-Amino-1-(2-fluoro-4-pyridyl)pyrazole has also found applications in materials science. Its structural versatility makes it an ideal candidate for designing advanced materials with tailored electronic properties. For example, derivatives of this compound have been explored as potential candidates for organic semiconductors and light-emitting diodes (LEDs). The pyrazole moiety contributes to strong fluorescence emission, while the fluorinated pyridine group enhances stability under thermal and photochemical conditions.

In terms of synthesis, researchers have developed efficient methodologies to prepare 4-Amino-1-(2-fluoro-4-pyridyl)pyrazole. These methods often involve multi-component reactions or stepwise synthesis strategies that ensure high yields and purity. The availability of this compound has facilitated its widespread use in both academic and industrial settings.

Looking ahead, the continued exploration of 4-Amino-1-(2-fluoro-4-pyridyl)pyrazole's properties is expected to unlock new avenues in chemical innovation. Its unique combination of structural features positions it as a valuable tool for addressing challenges in healthcare, electronics, and beyond.